2-Iodo-6-(methylamino)phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Iodo-6-(methylamino)phenol is a halogenated phenolic compound featuring an iodine substituent at the 2-position and a methylamino group (-NHCH₃) at the 6-position of the aromatic ring. For example, iodophenol derivatives are often explored for their bioactivity and stability in drug design, while methylamino-substituted phenols are studied for their interactions with bacterial targets .
Properties
Molecular Formula |
C7H8INO |
|---|---|
Molecular Weight |
249.05 g/mol |
IUPAC Name |
2-iodo-6-(methylamino)phenol |
InChI |
InChI=1S/C7H8INO/c1-9-6-4-2-3-5(8)7(6)10/h2-4,9-10H,1H3 |
InChI Key |
YTJUJBHMUZAZSL-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C(=CC=C1)I)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-Iodo-6-(methylamino)phenol typically involves the iodination of phenol derivatives. One common method includes the reaction of aryl benzeneboronic acid with potassium iodide in a methanol solution, followed by the addition of an oxidizing agent . The crude product is then washed, separated, and purified to obtain the desired compound. Industrial production methods may involve similar steps but are optimized for large-scale synthesis.
Chemical Reactions Analysis
2-Iodo-6-(methylamino)phenol undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the iodine atom to a hydrogen atom, resulting in deiodinated products.
Substitution: The iodine atom can be substituted with other functional groups through reactions such as the Suzuki–Miyaura coupling. Common reagents used in these reactions include palladium catalysts, boronic acids, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2-Iodo-6-(methylamino)phenol has several applications in scientific research:
Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the synthesis of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Iodo-6-(methylamino)phenol involves its interaction with molecular targets through its phenolic and iodine functional groups. The phenolic group can participate in hydrogen bonding and electron donation, while the iodine atom can undergo substitution reactions. These interactions can affect various biochemical pathways, including those involved in oxidative stress and cellular signaling .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
2-[(Methylamino)methyl]phenol
- Structure: A phenol derivative with a methylaminomethyl (-CH₂NHCH₃) group at the 2-position.
- Bioactivity : Demonstrates potent antibiofilm activity against Staphylococcus aureus (70% inhibition at 1.25 µM) and synergizes with antibiotics. It inhibits virulence factors like α-hemolysin and fnbA gene expression without cytotoxicity .
- Key Differences: The methylamino group is attached via a methylene bridge, enhancing spatial flexibility compared to the direct substitution in 2-Iodo-6-(methylamino)phenol. Lacks iodine, which may reduce halogen-related stability or receptor-binding affinity.
2-Iodophenol
- Properties: Primarily used as a synthetic intermediate.
- Key Differences: Absence of the methylamino group limits hydrogen-bonding interactions and bioactivity observed in amino-substituted analogs.
MRS2500 (Purine Derivative)
- Structure: A purine-based P2Y₁ receptor antagonist with a 2-iodo-6-(methylamino) substituent on the bicyclo[3.1.0]hexane scaffold .
- Bioactivity : High affinity for P2Y₁ receptors (MRS2500 > MRS2279 > MRS2179), attributed to the iodinated purine core.
- Key Differences: The purine backbone and bicyclic structure distinguish it from phenolic compounds, enabling distinct pharmacological targeting.
4-(Methylamino)-o-(methylsulfonyl)phenol
- Structure: Phenol with methylamino and methylsulfonyl groups at positions 4 and 2, respectively .
- Synthetic Utility: Demonstrates regioselective reactivity in nucleophilic additions, influenced by pH-dependent protonation of the amino group.
- Key Differences :
- Sulfonyl groups confer distinct electronic effects compared to iodine.
- Regioselectivity patterns (ortho vs. meta) may differ due to substituent electronic profiles.
Data Table: Comparative Analysis of Key Compounds
Research Implications and Gaps
- Structural Advantages of 2-Iodo-6-(methylamino)phenol: The iodine atom may enhance pharmacokinetic stability and receptor binding via halogen interactions. The methylamino group could facilitate interactions with bacterial targets (e.g., SarA in S. aureus) or enzymes.
- Limitations: No direct studies on its antimicrobial or receptor-modulating activity were found in the evidence. Synthetic routes and regioselectivity (e.g., ortho vs. meta reactivity) require further exploration, as seen in sulfone derivative synthesis .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
